Cas no 62202-42-0 (Benzene, 2-bromo-4-[(bromomethyl)sulfonyl]-1-(trifluoromethyl)-)

Benzene, 2-bromo-4-[(bromomethyl)sulfonyl]-1-(trifluoromethyl)- structure
62202-42-0 structure
Product Name:Benzene, 2-bromo-4-[(bromomethyl)sulfonyl]-1-(trifluoromethyl)-
CAS No:62202-42-0
MF:C8H5Br2F3O2S
MW:381.992310285568
CID:454638
PubChem ID:71388899
Update Time:2025-04-19

Benzene, 2-bromo-4-[(bromomethyl)sulfonyl]-1-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 2-bromo-4-[(bromomethyl)sulfonyl]-1-(trifluoromethyl)-
    • 2-bromo-4-(bromomethylsulfonyl)-1-(trifluoromethyl)benzene
    • 62202-42-0
    • DTXSID40810948
    • 2-Bromo-4-(bromomethanesulfonyl)-1-(trifluoromethyl)benzene
    • Inchi: 1S/C8H5Br2F3O2S/c9-4-16(14,15)5-1-2-6(7(10)3-5)8(11,12)13/h1-3H,4H2
    • InChI Key: OTWUKPDPVNLSIM-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=CC=1C(F)(F)F)S(CBr)(=O)=O

Computed Properties

  • Exact Mass: 379.83285
  • Monoisotopic Mass: 379.83291g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 336
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 42.5Ų

Experimental Properties

  • PSA: 34.14
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